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Introduction: The Gardimycin Delivery Challenge
Gardimycin, a potent lanthipeptide antibiotic, exerts its bactericidal effect by inhibiting

peptidoglycan synthesis, a fundamental process in building the bacterial cell wall.[1][2][3] Its

mechanism involves binding to Lipid II, preventing the transfer of the disaccharidic

pentapeptide unit from its lipid carrier to the growing cell wall.[1][2][4] While highly effective

against many Gram-positive bacteria in principle, its utility in cell-based assays, particularly

against Gram-negative organisms or in intracellular models, is often hampered by a significant

hurdle: poor membrane permeability.

Gardimycin is a relatively large, polar peptide.[5] This structure makes it difficult for the

molecule to passively diffuse across the lipid-rich outer membrane of Gram-negative bacteria

and the cytoplasmic membranes of both bacterial and eukaryotic cells. This guide provides a

comprehensive troubleshooting framework and detailed protocols to help researchers

overcome these delivery challenges and obtain reliable, reproducible data in their cell-based

assays.

Part 1: Troubleshooting Guide (Q&A Format)
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This section addresses common issues encountered during Gardimycin experiments. The

flowchart below provides a decision-making framework for diagnosing and solving delivery

problems.

START: Inconsistent or No Gardimycin Activity Observed

Is your target organism Gram-negative?

The outer membrane is the likely primary barrier.
Proceed to 'Outer Membrane Permeabilization'

Yes

Are you working with Gram-positive bacteria or spheroplasts?

No

YES NO

The cytoplasmic membrane is the barrier, or efflux pumps are active.
Proceed to 'Efflux Pump Inhibition' or 'Advanced Delivery Systems'

Yes

Is this an intracellular infection model (e.g., bacteria within eukaryotic cells)?

No

YES NO

Both eukaryotic and bacterial membranes are barriers.
Proceed to 'Advanced Delivery Systems (e.g., Liposomes)'

Yes

YES

Click to download full resolution via product page

Caption: Troubleshooting workflow for Gardimycin delivery.

Question 1: My MIC assay shows Gardimycin has little
to no effect on my Gram-negative bacteria (e.g., E. coli,
P. aeruginosa), even at high concentrations. How can I
determine if this is a delivery issue?
Answer:
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This is a classic and expected challenge. The outer membrane of Gram-negative bacteria is a

formidable barrier due to its dense lipopolysaccharide (LPS) outer leaflet, which is stabilized by

divalent cations (Mg²⁺, Ca²⁺) and hinders the influx of large or polar molecules.[6]

Troubleshooting Steps:

Confirm Target Presence: First, ensure your organism's peptidoglycan synthesis pathway is,

in principle, susceptible to Gardimycin. While Gardimycin's target is highly conserved, this

sanity check is crucial.

Use a Permeabilizing Co-treatment: The most direct way to test the delivery hypothesis is to

co-administer Gardimycin with a sub-inhibitory concentration of an outer membrane

permeabilizing agent.

EDTA (Ethylenediaminetetraacetic acid): This chelating agent sequesters the divalent

cations that cross-link LPS molecules, destabilizing the outer membrane.[6][7]

Polymyxin B (or a non-bactericidal derivative): Cationic peptides like polymyxin B can

displace the divalent cations, disrupting the LPS layer.[8] Use at a concentration well

below its own MIC to avoid confounding results.

Perform a Comparative MIC Assay: Run a checkerboard or parallel MIC assay with the

following conditions:

Gardimycin alone.

Permeabilizing agent alone (to confirm it's sub-inhibitory).

Gardimycin + Permeabilizing agent.

A significant drop (e.g., 4-fold or greater) in the MIC of Gardimycin in the presence of the

permeabilizing agent strongly indicates that the outer membrane was the primary barrier.

Data Interpretation Example:
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Compound(s)
E. coli Strain XYZ MIC
(µg/mL)

Interpretation

Gardimycin >128 No activity observed.

EDTA (0.5 mM) >5 mM
Agent is not bactericidal at this

concentration.

Gardimycin + EDTA (0.5 mM) 8

Synergistic Effect: A >16-fold

drop in MIC confirms the outer

membrane was blocking

Gardimycin entry.

Question 2: I've managed to permeabilize the outer
membrane, but Gardimycin's activity is still lower than
expected, or I'm seeing high variability. What's the next
barrier?
Answer:

Even after crossing the outer membrane, two potential obstacles remain: the inner

(cytoplasmic) membrane and active efflux pumps. Efflux pumps are membrane proteins that

actively expel xenobiotics, including antibiotics, from the cytoplasm or periplasm, preventing

them from reaching their target.[9][10] The Resistance-Nodulation-Division (RND) family of

efflux pumps is particularly prominent in Gram-negative bacteria.[11]

Troubleshooting Steps:

Investigate Efflux Pump Inhibition: Use a known broad-spectrum efflux pump inhibitor (EPI)

in conjunction with Gardimycin (and your permeabilizing agent, if needed).

PAβN (MC-207,110): A well-characterized competitive inhibitor of RND-family pumps.[10]

It can potentiate the activity of many antibiotics that are pump substrates.

Natural Compounds: Some plant-derived compounds have been shown to have EPI

activity and may be less toxic than synthetic options.[12]
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Consider Spheroplasts/Protoplasts: For mechanistic studies, removing the cell wall entirely

can provide definitive proof of activity. This creates spheroplasts (Gram-negative) or

protoplasts (Gram-positive), where the compound only needs to cross the cytoplasmic

membrane.[13][14] This is a powerful but delicate technique, as the cells become osmotically

fragile. See Protocol 2 for a detailed methodology.

Question 3: I'm studying Gardimycin's effect on bacteria
residing within eukaryotic host cells, but I'm not seeing
any antibacterial activity. What are my options?
Answer:

This is a dual-membrane problem. Gardimycin must first cross the host cell membrane to

enter the cytoplasm and then cross the bacterial membrane to reach its target. This requires a

more sophisticated delivery strategy.

Solution: Advanced Delivery Systems

Liposomal encapsulation is a highly effective method for delivering drugs across both

eukaryotic and bacterial membranes.[15][16] Liposomes are microscopic vesicles composed of

a lipid bilayer that can encapsulate hydrophilic drugs like Gardimycin in their aqueous core.

Why Liposomes Work:

Enhanced Eukaryotic Uptake: Liposomes can be taken up by host cells through endocytosis.

Bacterial Membrane Fusion: The lipid composition of liposomes can be tailored to promote

fusion with the bacterial membrane, directly delivering the encapsulated Gardimycin into the

bacterium.[15]

Protection and Stability: Encapsulation protects the antibiotic from degradation and can

increase its local concentration at the site of infection.[16][17][18]

Implementing a liposomal delivery system requires specialized knowledge but can overcome

the most challenging delivery barriers.[19]
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Part 2: Key Experimental Protocols
Protocol 1: Outer Membrane Permeabilization Assay
This protocol details how to assess the effect of a permeabilizing agent on Gardimycin's

activity against a Gram-negative organism using a broth microdilution MIC assay.

Prepare Materials:
- 96-well plates

- Bacterial culture (log phase)
- Cation-adjusted Mueller-Hinton Broth (CAMHB)

- Gardimycin stock
- Permeabilizing agent stock (e.g., EDTA)

Set up 3 plates:
Plate A: Gardimycin Titration

Plate B: Agent Titration
Plate C: Combination Titration

Plate A:
- 2-fold serial dilute Gardimycin in CAMHB.

- Add bacteria to each well.

Plate B:
- 2-fold serial dilute Agent in CAMHB.

- Add bacteria to each well.

Plate C:
- Add fixed, sub-inhibitory concentration of Agent to all wells.

- 2-fold serial dilute Gardimycin.
- Add bacteria to each well.

Incubate all plates at 37°C for 18-24 hours.

Read MIC:
Determine the lowest concentration with no visible growth for each condition.

Click to download full resolution via product page

Caption: Workflow for the outer membrane permeabilization assay.

Materials:

Sterile 96-well microtiter plates
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Log-phase culture of Gram-negative bacteria (e.g., E. coli ATCC 25922) adjusted to ~5 x 10⁵

CFU/mL in CAMHB.

Gardimycin stock solution (e.g., 1280 µg/mL).

Permeabilizing agent stock solution (e.g., 50 mM EDTA, pH 8.0).

Cation-Adjusted Mueller-Hinton Broth (CAMHB).

Methodology:

Determine Sub-Inhibitory Concentration of Agent:

On Plate B, perform a 2-fold serial dilution of the permeabilizing agent (e.g., EDTA,

starting from 5 mM).

Add 50 µL of the standardized bacterial inoculum to each well.

Incubate and determine the agent's MIC. The sub-inhibitory concentration used in the next

step should be at least 4-fold lower than this MIC.

Set up Gardimycin and Combination Plates:

Plate A (Gardimycin Alone): Perform a 2-fold serial dilution of Gardimycin in CAMHB

(e.g., from 128 µg/mL down to 0.125 µg/mL). Add 50 µL of bacterial inoculum to each well.

Plate C (Combination): First, prepare CAMHB containing the fixed sub-inhibitory

concentration of your permeabilizing agent (e.g., 0.5 mM EDTA). Use this broth to perform

the 2-fold serial dilution of Gardimycin. Add 50 µL of bacterial inoculum to each well.

Controls: Include sterility controls (broth only) and growth controls (broth + bacteria) on each

plate.

Incubation & Reading: Seal the plates and incubate at 37°C for 18-24 hours. The MIC is the

lowest concentration of the antibiotic that completely inhibits visible growth.

Analysis: Compare the MIC of Gardimycin from Plate A to Plate C. A significant reduction in

the MIC on Plate C indicates successful permeabilization.
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Protocol 2: Preparation of E. coli Spheroplasts for
Susceptibility Testing
This protocol is adapted from established methods to remove the bacterial cell wall, allowing

direct assessment of Gardimycin's action at the cytoplasmic membrane.[13][14][20][21]

Materials:

Log-phase culture of E. coli.

Tris buffer (0.03 M, pH 8.0).

Sucrose solution (20% w/v in Tris buffer).

Lysozyme solution (2 mg/mL in Tris buffer).

EDTA solution (0.5 M, pH 8.0).

Spheroplast Dilution Broth (e.g., Tryptic Soy Broth with 20% sucrose).

Methodology:

Cell Harvest: Grow E. coli to mid-log phase (OD₆₀₀ ≈ 0.5-0.8). Centrifuge 10 mL of culture at

4,000 x g for 10 minutes at 4°C.

Washing: Gently discard the supernatant and resuspend the cell pellet in 1 mL of cold Tris

buffer. Centrifuge again and discard the supernatant.

Plasmolysis: Resuspend the pellet in 0.5 mL of the 20% sucrose-Tris solution. The high

osmotic pressure helps stabilize the resulting spheroplasts.

Enzymatic Digestion:

Add 50 µL of lysozyme solution. Lysozyme digests the peptidoglycan cell wall.

Add 10 µL of EDTA solution. EDTA destabilizes the outer membrane, allowing lysozyme to

access the peptidoglycan layer.[13]
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Incubate on ice for 30 minutes with occasional gentle mixing.

Spheroplast Formation: Slowly add 4.5 mL of cold, sterile water to dilute the sucrose and

complete the spheroplasting process.

Verification: Observe a small aliquot under a phase-contrast microscope. Successful

spheroplasts will appear as spherical, phase-dark bodies, having lost their rod shape.[14][22]

Susceptibility Testing: Immediately use the freshly prepared spheroplast suspension (diluted

in osmotically stabilized broth) in a modified MIC assay with Gardimycin. The absence of

the cell wall should reveal Gardimycin's intrinsic activity.

Part 3: Frequently Asked Questions (FAQs)
Q: Can efflux pump inhibitors like PAβN be toxic to the bacteria or host cells?

A: Yes, some EPIs can exhibit toxicity at higher concentrations.[10] It is essential to

determine the MIC of the EPI alone to identify a non-toxic, sub-inhibitory concentration for

use in combination assays.

Q: Besides EDTA, are there other agents to permeabilize the outer membrane?

A: Yes, cationic antimicrobial peptides (AMPs) or their synthetic mimics can be very

effective.[6][7] They work by electrostatically binding to and displacing the divalent cations

in the LPS. However, care must be taken as many AMPs have their own antibacterial

activity.

Q: How do I know if my liposome formulation is effectively delivering Gardimycin?

A: This requires a multi-step validation. First, you need to characterize your liposomes

(size, charge, encapsulation efficiency). Then, you can use fluorescently labeled

liposomes or a fluorescently tagged Gardimycin analog to track uptake into host cells via

microscopy or flow cytometry. Finally, the ultimate proof is a significant increase in

antibacterial activity in an intracellular infection model compared to free Gardimycin.

Q: Could Gardimycin be susceptible to degradation in my assay medium?
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A: As a peptide, Gardimycin could be susceptible to proteases. While standard culture

media are generally free of significant protease activity, using freshly prepared solutions

and appropriate controls is always good practice. If you are working with complex

biological matrices (e.g., serum), degradation is a more significant concern. Liposomal

encapsulation can protect the peptide from enzymatic degradation.[18]

References
Somma, S., Merati, W., & Parenti, F. (1977). Gardimycin, a New Antibiotic Inhibiting

Peptidoglycan Synthesis. Antimicrobial Agents and Chemotherapy, 11(3), 396–401. [Link]

PubMed. (1977). Gardimycin, a new antibiotic inhibiting peptidoglycan synthesis.

Antimicrobial Agents and Chemotherapy. [Link]

Aniss, M., et al. (2021). Liposomes as Antibiotic Delivery Systems: A Promising

Nanotechnological Strategy against Antimicrobial Resistance. Pharmaceutics. [Link]

Puri, G., et al. (2023). Liposome-Based Antibacterial Delivery: An Emergent Approach to

Combat Bacterial Infections. ACS Omega. [Link]

Marei, N., et al. (2023). Liposome-Encapsulated Antibiotics for the Therapy of Mycobacterial

Infections. Pharmaceutics. [Link]

Al-Bahrani, R., et al. (2019). Functionalised liposomal formulations for delivery of antibiotic

agents. Microbiology Society. [Link]

Ni, W., et al. (2022). Bacterial Efflux Pump Inhibitors Reduce Antibiotic Resistance.

Antibiotics. [Link]

ASM Journals. (1977). Gardimycin, a New Antibiotic Inhibiting Peptidoglycan Synthesis.

Antimicrobial Agents and Chemotherapy. [Link]

Sharma, A., et al. (2019). Efflux pump inhibitors for bacterial pathogens: From bench to

bedside. Indian Journal of Medical Research. [Link]

Cox, C. D., et al. (2021). Preparation of Giant Escherichia coli spheroplasts for

Electrophysiological Recordings. Bio-protocol. [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 15 Tech Support

https://www.benchchem.com/product/b021061/docs?utm_src=pdf-body#technical-support-center-improving-gardimycin-delivery-in-cell-based-assays
https://liposomes.bocsci.com/resources/liposomal-antibiotics-revolutionizing-antibiotic-formulations-with-liposomal-technology.html
https://www.benchchem.com/product/b021061/docs?utm_src=pdf-body#technical-support-center-improving-gardimycin-delivery-in-cell-based-assays
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC351996/
https://www.benchchem.com/product/b021061/docs?utm_src=pdf-body#technical-support-center-improving-gardimycin-delivery-in-cell-based-assays
https://pubmed.ncbi.nlm.nih.gov/404960/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8069412/
https://pubs.acs.org/doi/10.1021/acsomega.3c04829
https://www.mdpi.com/1999-4923/15/8/2126
https://www.microbiologyresearch.org/content/abstract/acmi/10.1099/acmi.ac2019.po0028
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9311651/
https://www.benchchem.com/product/b021061/docs?utm_src=pdf-body#technical-support-center-improving-gardimycin-delivery-in-cell-based-assays
https://journals.asm.org/doi/10.1128/aac.11.3.396
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6563723/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8719541/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021061?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lázár, V., et al. (2018). Production and Visualization of Bacterial Spheroplasts and

Protoplasts to Characterize Antimicrobial Peptide Localization. Journal of Visualized

Experiments. [Link]

Thomson, B. I., & Saadhali, S. A. (2025). Efflux Pump Inhibitors and their Role in Combating

Bacterial Drug Resistance. Biotech Res Asia. [Link]

JoVE. (2018). Production and Visualization of Bacterial Spheroplasts and Protoplasts to

Characterize Antimicrobial Peptide Localization. [Link]

Venter, H., et al. (2021). Extending the Potency and Lifespan of Antibiotics: Inhibitors of

Gram-Negative Bacterial Efflux Pumps. ACS Infectious Diseases. [Link]

ResearchGate. (2025). Efflux Pump Inhibitors and their Role in Combating Bacterial Drug

Resistance. [Link]

ResearchGate. (2015). How can I increase bacterial outer membrane permeability without

killing the cell? [Link]

ResearchGate. (n.d.). Preparation and structure of E. coli giant spheroplasts. [Link]

Wikipedia. (n.d.). Actagardin. [Link]

RSC Publishing. (2023). Improved production of class I lanthipeptides in Escherichia coli.

Chemical Science. [Link]

ASM Journals. (1977). Gardimycin, a New Antibiotic Inhibiting Peptidoglycan Synthesis.

Antimicrobial Agents and Chemotherapy. [Link]

NIH. (2023). Improved production of class I lanthipeptides in Escherichia coli. Chemical

Science. [Link]

NIH. (2021). Selective Permeabilization of Gram-Negative Bacterial Membranes Using

Multivalent Peptide Constructs for Antibiotic Sensitization. ACS Infectious Diseases. [Link]

GARDP Revive. (2025). Enhancing permeability of the outer membrane. [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 15 Tech Support

https://www.jove.com/t/57930/production-visualization-bacterial-spheroplasts-protoplasts-to
https://biotechresasia.com/home/article/efflux-pump-inhibitors-and-their-role-in-combating-bacterial-drug-resistance/
https://www.jove.com/v/57930/production-and-visualization-of-bacterial-spheroplasts-and
https://pubs.acs.org/doi/10.1021/acsinfecdis.1c00081
https://www.researchgate.net/publication/381488133_Efflux_Pump_Inhibitors_and_their_Role_in_Combating_Bacterial_Drug_Resistance
https://www.researchgate.net/post/How_can_I_increase_bacterial_outer_membrane_permeability_without_killing_the_cell
https://www.researchgate.net/figure/Preparation-and-structure-of-E-coli-giant-spheroplasts-A-Schematic-of-the-protocol_fig2_353457224
https://en.wikipedia.org/wiki/Actagardin
https://pubs.rsc.org/en/content/articlelanding/2023/sc/d2sc06597e
https://www.benchchem.com/product/b021061/docs?utm_src=pdf-body#technical-support-center-improving-gardimycin-delivery-in-cell-based-assays
https://aac.asm.org/content/11/3/396.short
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9995180/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8057279/
https://revive.gardp.org/enhancing-permeability-of-the-outer-membrane/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021061?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Illinois Experts. (2023). Improved production of class I lanthipeptides in Escherichia coli.

[Link]

ACS Publications. (2021). Selective Permeabilization of Gram-Negative Bacterial

Membranes Using Multivalent Peptide Constructs for Antibiotic Sensitization. ACS Infectious

Diseases. [Link]

Bio-protocol. (2020). Contemporaneous Measurement of Outer and Inner Membrane

Permeability in Gram-negative Bacteria. [Link]

Oxford Academic. (2023). Engineering lanthipeptides by introducing a large variety of RiPP

modifications to obtain new-to-nature bioactive peptides. FEMS Microbiology Reviews. [Link]

ASM Journals. (2021). Therapeutic Application of Lantibiotics and Other Lanthipeptides: Old

and New Findings. Clinical Microbiology Reviews. [Link]

PubMed. (1976). Gardimycin, a new antibiotic from Actinoplanes. II. Isolation and

preliminary characterization. The Journal of Antibiotics. [Link]

PubMed. (1976). Gardimycin, a new antibiotic from Actinoplanes. III. Biological properties.

The Journal of Antibiotics. [Link]

PubMed. (1976). Gardimycin, a new antibiotic from Actinoplanes. I. Description of the

producer strain and fermentation studies. The Journal of Antibiotics. [Link]

Drug Target Review. (2018). Expert view: Addressing the big challenges in cell-based

assays. [Link]

BioAgilytix. (n.d.). Navigating Critical Reagent Challenges in Cell-Based Potency Assays:

Case Studies on Variability and Solutions. [Link]

NIH. (2018). Challenges in the development of next-generation antibiotics: opportunities of

small molecules mimicking mode of action of host-defense peptides. Expert Opinion on Drug

Discovery. [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 15 Tech Support

https://experts.illinois.edu/en/publications/improved-production-of-class-i-lanthipeptides-in-escherichia-co
https://pubs.acs.org/doi/10.1021/acsinfecdis.1c00030
https://bio-protocol.org/e3532
https://academic.oup.com/femsre/article/47/5/fuad038/7249911
https://journals.asm.org/doi/10.1128/CMR.00231-20
https://www.benchchem.com/product/b021061/docs?utm_src=pdf-body#technical-support-center-improving-gardimycin-delivery-in-cell-based-assays
https://pubmed.ncbi.nlm.nih.gov/956038/
https://www.benchchem.com/product/b021061/docs?utm_src=pdf-body#technical-support-center-improving-gardimycin-delivery-in-cell-based-assays
https://pubmed.ncbi.nlm.nih.gov/956039/
https://www.benchchem.com/product/b021061/docs?utm_src=pdf-body#technical-support-center-improving-gardimycin-delivery-in-cell-based-assays
https://pubmed.ncbi.nlm.nih.gov/956037/
https://www.drugtargetreview.com/article/33709/expert-view-addressing-the-big-challenges-in-cell-based-assays/
https://www.bioagilytix.com/resources/posters/navigating-critical-reagent-challenges-in-cell-based-potency-assays-case-studies-on-variability-and-solutions/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6042798/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021061?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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